Cas no 69706-74-7 (3-(3-Phenyl-1H-pyrazol-5-yl)propan-1-ol)
3-(3-Phenyl-1H-pyrazol-5-yl)propan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 3-(3-Phenyl-1H-pyrazol-5-yl)propan-1-ol
- 3-(3-Phenyl-1H-pyrazol-5-yl)-1-propanol
- 5-Phenylpyrazole-3-propanol
- Maybridge4_000895
- 1H-pyrazole-5-propanol, 3-phenyl-
- CCG-243717
- IDI1_031477
- 3-(3-Phenyl-1H-pyrazol-5-yl)propan-1-ol, AldrichCPR
- 69706-74-7
- CS-0269883
- SCHEMBL2375250
- AKOS022171760
- FS-6637
- FT-0758674
- EN300-1862450
- HMS1523I15
- DB-074205
-
- MDL: MFCD00120906
- Inchi: 1S/C12H14N2O/c15-8-4-7-11-9-12(14-13-11)10-5-2-1-3-6-10/h1-3,5-6,9,15H,4,7-8H2,(H,13,14)
- InChI Key: FLAGTEWKRZLAAU-UHFFFAOYSA-N
- SMILES: OCCCC1=CC(C2C=CC=CC=2)=NN1
Computed Properties
- Exact Mass: 202.110613074g/mol
- Monoisotopic Mass: 202.110613074g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 48.9Ų
3-(3-Phenyl-1H-pyrazol-5-yl)propan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM187899-1g |
3-(3-Phenyl-1H-pyrazol-5-yl)propan-1-ol |
69706-74-7 | 95% | 1g |
$430 | 2021-08-05 | |
| Chemenu | CM187899-1g |
3-(3-Phenyl-1H-pyrazol-5-yl)propan-1-ol |
69706-74-7 | 95% | 1g |
$417 | 2024-07-24 | |
| Fluorochem | 017476-1g |
3-(3-Phenyl-1H-pyrazol-5-yl)propan-1-ol |
69706-74-7 | 95% | 1g |
£450.00 | 2022-03-01 | |
| Alichem | A049005583-1g |
3-(3-Phenyl-1H-pyrazol-5-yl)propan-1-ol |
69706-74-7 | 95% | 1g |
$401.76 | 2023-09-01 | |
| Enamine | EN300-1862450-0.05g |
3-(3-phenyl-1H-pyrazol-5-yl)propan-1-ol |
69706-74-7 | 0.05g |
$972.0 | 2023-09-18 | ||
| Enamine | EN300-1862450-0.1g |
3-(3-phenyl-1H-pyrazol-5-yl)propan-1-ol |
69706-74-7 | 0.1g |
$1019.0 | 2023-09-18 | ||
| Enamine | EN300-1862450-0.25g |
3-(3-phenyl-1H-pyrazol-5-yl)propan-1-ol |
69706-74-7 | 0.25g |
$1065.0 | 2023-09-18 | ||
| Enamine | EN300-1862450-0.5g |
3-(3-phenyl-1H-pyrazol-5-yl)propan-1-ol |
69706-74-7 | 0.5g |
$1111.0 | 2023-09-18 | ||
| Enamine | EN300-1862450-1.0g |
3-(3-phenyl-1H-pyrazol-5-yl)propan-1-ol |
69706-74-7 | 1g |
$1157.0 | 2023-06-01 | ||
| Enamine | EN300-1862450-2.5g |
3-(3-phenyl-1H-pyrazol-5-yl)propan-1-ol |
69706-74-7 | 2.5g |
$2268.0 | 2023-09-18 |
3-(3-Phenyl-1H-pyrazol-5-yl)propan-1-ol Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
Additional information on 3-(3-Phenyl-1H-pyrazol-5-yl)propan-1-ol
Recent Advances in the Study of 3-(3-Phenyl-1H-pyrazol-5-yl)propan-1-ol (CAS: 69706-74-7)
3-(3-Phenyl-1H-pyrazol-5-yl)propan-1-ol, with the CAS number 69706-74-7, is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential applications in drug discovery, particularly as a scaffold for the development of novel therapeutic agents. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.
One of the key areas of research involving 3-(3-Phenyl-1H-pyrazol-5-yl)propan-1-ol is its role as an intermediate in the synthesis of more complex molecules. Recent publications have highlighted efficient synthetic routes that optimize yield and purity, making it a valuable building block in medicinal chemistry. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel catalytic method for the synthesis of this compound, which significantly reduced the production of by-products and improved scalability.
In addition to its synthetic utility, 3-(3-Phenyl-1H-pyrazol-5-yl)propan-1-ol has been investigated for its biological activity. Preliminary studies suggest that derivatives of this compound exhibit promising anti-inflammatory and antimicrobial properties. A recent in vitro study conducted by researchers at a leading pharmaceutical company revealed that certain analogs of this compound showed potent inhibition of key inflammatory markers, such as TNF-α and IL-6, indicating potential applications in the treatment of chronic inflammatory diseases.
Furthermore, computational modeling and structure-activity relationship (SAR) studies have provided insights into the molecular interactions of 3-(3-Phenyl-1H-pyrazol-5-yl)propan-1-ol with biological targets. These studies have identified specific structural modifications that can enhance its binding affinity and selectivity, paving the way for the design of more effective drug candidates. For example, a 2024 study in Bioorganic & Medicinal Chemistry Letters reported that introducing electron-withdrawing groups at the phenyl ring significantly improved the compound's inhibitory activity against a specific enzyme target.
Despite these promising findings, challenges remain in the development of 3-(3-Phenyl-1H-pyrazol-5-yl)propan-1-ol-based therapeutics. Issues such as metabolic stability, bioavailability, and potential toxicity need to be addressed through further preclinical studies. Ongoing research is focused on optimizing the pharmacokinetic properties of this compound and its derivatives to ensure their suitability for clinical development.
In conclusion, 3-(3-Phenyl-1H-pyrazol-5-yl)propan-1-ol (CAS: 69706-74-7) represents a versatile and promising scaffold in medicinal chemistry. Recent advancements in its synthesis, biological evaluation, and computational modeling have expanded our understanding of its potential applications. Future research should focus on addressing the remaining challenges and translating these findings into clinically viable therapeutics. This compound continues to be a valuable subject of study for researchers in the chemical biology and pharmaceutical industries.
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